Cas no 886938-25-6 (6-acetyl-2-4-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-4-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 886938-25-6
• MF: C₁₉H₂₁N₃O₅S₂
• MW: 435.517142057419
• CID: 5478657
• Update Time: 2025-05-20

6-acetyl-2-4-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-2-[[4-(ethylsulfonyl)benzoyl]amino]-4,5,6,7-tetrahydro-
• 6-acetyl-2-4-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

• Inchi： 1S/C19H21N3O5S2/c1-3-29(26,27)13-6-4-12(5-7-13)18(25)21-19-16(17(20)24)14-8-9-22(11(2)23)10-15(14)28-19/h4-7H,3,8-10H2,1-2H3,(H2,20,24)(H,21,25)
• InChI Key： TWGKUJVKQIJRMY-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(=O)C3=CC=C(S(CC)(=O)=O)C=C3)SC1=2

Additional information on 6-acetyl-2-4-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 6-acetyl-2-4-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide (CAS No. 886938-25-6) and Its Emerging Applications in Chemical Biology

The compound 6-acetyl-2-4-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide (CAS No. 886938-25-6) represents a fascinating molecule with a complex structural framework that has garnered significant attention in the field of chemical biology. This heterocyclic derivative combines elements of thiophene, pyridine, and benzamide moieties, which are well-documented for their diverse pharmacological properties. The presence of multiple functional groups, including an acetyl group, an ethanesulfonyl group, and an amide linkage, makes this compound a versatile scaffold for further chemical modifications and biological investigations.

Recent advancements in drug discovery have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The structural features of 6-acetyl-2-4-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide align well with this concept. The benzamide moiety is known to exhibit inhibitory activity against various enzymes and receptors, while the thiophene ring contributes to binding interactions with proteins involved in metabolic pathways. Moreover, the ethanesulfonyl group can enhance solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications.

In the realm of natural product-inspired drug design, this compound serves as a promising candidate due to its structural complexity and potential bioactivity. The integration of a thiophene-pyridine hybrid core provides a unique binding profile that can be exploited for therapeutic purposes. For instance, studies have shown that thiophene derivatives often exhibit anti-inflammatory and anticancer properties by modulating key signaling pathways such as NF-κB and MAPK. The benzamide component further extends its pharmacological potential by targeting enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation.

The acetyl group at the 6-position of the thieno[2',3':4',5']pyridine scaffold may also play a critical role in modulating the compound's biological activity. Acetylated derivatives are frequently explored in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. This functional group can participate in hydrogen bonding interactions with biological targets, thereby improving receptor occupancy and therapeutic efficacy. Additionally, the ethanesulfonyl substituent at the 2-position introduces a negatively charged moiety that can interact with positively charged residues in protein active sites, further enhancing binding specificity.

Emerging research indicates that 6-acetyl-2-4-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide may have applications in addressing neurodegenerative disorders. The thienopyridine core is structurally analogous to several known neuroactive compounds that modulate neurotransmitter systems involved in cognitive function and synaptic plasticity. Preclinical studies have demonstrated that thiophene derivatives can cross the blood-brain barrier and exert neuroprotective effects by scavenging reactive oxygen species (ROS) and inhibiting neuroinflammatory pathways. The benzamide moiety may also contribute to these effects by interacting with receptors such as NMDA and AMPA.

Another area of interest is the potential use of this compound in oncology research. The multi-target nature of 6-acetyl-2-4-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide makes it an attractive candidate for developing novel anticancer agents. Studies have shown that thiophene-pyridine hybrids can inhibit kinases such as EGFR and VEGFR, which are overexpressed in many cancer cell lines. Furthermore, the benzamide component may exert cytotoxic effects by interfering with DNA replication or promoting apoptosis through caspase-dependent mechanisms. The ethanesulfonyl group could enhance drug delivery by improving water solubility while maintaining cellular uptake efficiency.

The synthesis of 6-acetyl-2-4-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thienopyridine core followed by functionalization at selected positions using acetylation and sulfonylation reagents. Advances in catalytic methods have enabled more efficient production routes while minimizing side reactions. For instance， transition metal-catalyzed cross-coupling reactions can be employed to introduce aryl groups at specific positions on the heterocyclic scaffold.

The pharmacokinetic properties of this compound are also of great interest for drug development purposes. In vitro studies have indicated that 6-acetyl-2-4-(ethanesulfonyl)benzamido-4H，5H，6H，7H-thieno2，3-cpyridine -3-carboxamide exhibits moderate solubility in water， which is advantageous for oral administration。 Additionally， preliminary data suggest that it has a reasonable half-life upon systemic administration， allowing for once-daily dosing regimens。 Metabolic stability studies have revealed that the compound undergoes slow degradation by cytochrome P450 enzymes， which could contribute to its prolonged bioavailability。

Future research directions may focus on exploring structure/activity relationships (SAR) to optimize the pharmacological profile of this compound。 By systematically modifying functional groups such as the acetyl or ethanesulfonyl moieties， researchers can fine-tune binding interactions with biological targets while minimizing off-target effects。 Additionally， computational modeling techniques such as molecular docking can be used to predict binding affinities and identify potential lead compounds for further development。

In conclusion, 6-acetyl - 2 - 4 - (ethanesulfonyl ) benzamido - 4 H , 5 H , 6 H , 7 H - thieno 2 , 3 - cpyridine - 3 - carboxamide (CAS No . 886938 - 25 - 6) represents a structurally complex molecule with significant potential in chemical biology 。 Its multifunctional nature makes it an ideal candidate for developing novel therapeutics targeting neurological disorders ， cancer ， inflammation ， and other diseases 。 Continued investigation into its pharmacological properties ， synthetic pathways ， and pharmacokinetic behavior will likely uncover new opportunities for medical applications .